1-isopropyl-2-methyl-4-[(1-propyl-1H-imidazol-2-yl)methyl]piperazine

• IUPAC Name: 2-methyl-1-propan-2-yl-4-[(1-propylimidazol-2-yl)methyl]piperazine
• InChI: InChI=1S/C15H28N4/c1-5-7-18-8-6-16-15(18)12-17-9-10-19(13(2)3)14(4)11-17/h6,8,13-14H,5,7,9-12H2,1-4H3
• InChI Key: FKBGIYAUMVTZHF-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C=CN=C1CN2CCN(C(C2)C)C(C)C
• Molecular Formula: C15H28N4
• Molecular Weight: 264.41 g/mol

Description

1-isopropyl-2-methyl-4-[(1-propyl-1H-imidazol-2-yl)methyl]piperazine is a chemical compound that belongs to the class of piperazine derivatives. It has been extensively studied for its potential applications in the field of medicinal chemistry. This compound has shown promising results in various scientific research studies, including its use as an antipsychotic, anxiolytic, and antidepressant agent.

Mechanism of Action

The exact mechanism of action of 1-isopropyl-2-methyl-4-[(1-propyl-1H-imidazol-2-yl)methyl]piperazine is not fully understood. However, it is believed to act by modulating the levels of certain neurotransmitters in the brain, such as serotonin and dopamine. This can lead to a reduction in symptoms associated with various psychiatric disorders.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-isopropyl-2-methyl-4-[(1-propyl-1H-imidazol-2-yl)methyl]piperazine have been extensively studied. It has been shown to have anxiolytic, antipsychotic, and antidepressant properties. It can also modulate the levels of certain neurotransmitters in the brain, which can lead to a reduction in symptoms associated with various psychiatric disorders.

Advantages and Limitations for Lab Experiments

The advantages of using 1-isopropyl-2-methyl-4-[(1-propyl-1H-imidazol-2-yl)methyl]piperazine in lab experiments include its high potency and selectivity for certain neurotransmitter receptors. However, its limitations include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of 1-isopropyl-2-methyl-4-[(1-propyl-1H-imidazol-2-yl)methyl]piperazine. These include further studies to elucidate its mechanism of action, the development of more potent and selective analogs, and the exploration of its potential applications in the treatment of other psychiatric disorders. Additionally, the potential use of this compound in combination with other drugs for the treatment of various psychiatric disorders should also be explored.

Synthesis Methods

The synthesis of 1-isopropyl-2-methyl-4-[(1-propyl-1H-imidazol-2-yl)methyl]piperazine involves the reaction of 1-propyl-1H-imidazole-2-carbaldehyde with 1-isopropyl-2-methylpiperazine in the presence of a reducing agent. The reaction is carried out under controlled conditions, and the final product is purified using various techniques such as chromatography and recrystallization.

Scientific Research Applications

1-isopropyl-2-methyl-4-[(1-propyl-1H-imidazol-2-yl)methyl]piperazine has been extensively studied for its potential applications in the field of medicinal chemistry. It has shown promising results in various scientific research studies, including its use as an antipsychotic, anxiolytic, and antidepressant agent.